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Compound of Interest

Compound Name: Chinomethionate

Cat. No.: B1668619

For Researchers, Scientists, and Drug Development Professionals

Chinomethionate, also known as oxythioquinox, is a dithiocarbonate fungicide and acaricide.
This document provides a comprehensive overview of its synthesis, chemical properties, and
analytical methodologies, tailored for a technical audience.

Chemical Identity and Properties

Chinomethionate is chemically known as 6-methyl-1,3-dithiolo[4,5-b]quinoxalin-2-one. Its

fundamental properties are summarized below.

Table 1: Physicochemical Properties of Chinomethionate
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Property Value

CAS Number 2439-01-2
Molecular Formula C10HsN20S2
Molecular Weight 234.3 g/mol
Melting Point 169-170 °C

Vapor Pressure

2.6 x 1077 mm Hg at 25 °C

Solubility in Water

0.1 mg/L at 20 °C

Appearance

Yellow, crystalline powder

Table 2: Solubility of Chinomethionate in Organic Solvents (at 25 °C)

Solvent Solubility ( g/100 mL)
Toluene 25
Dichloromethane >10
n-Hexane 0.4
Isopropanol 0.1

Synthesis of Chinomethionate

The primary synthesis route for Chinomethionate involves a two-step process starting from

2,3-dichloro-6-methylquinoxaline and phosgene, followed by a reaction with a sulfur source. A

more common and safer laboratory and industrial synthesis avoids phosgene and instead

utilizes a reaction with carbon disulfide in the presence of a base.
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Caption: Synthesis pathway of Chinomethionate from 2,3-dichloro-6-methylquinoxaline.

Experimental Protocol: Synthesis from 2,3-Dichloro-6-

methylquinoxaline

This protocol describes a common laboratory-scale synthesis of Chinomethionate.

Materials:

e 2,3-dichloro-6-methylquinoxaline

e Sodium sulfide nonahydrate (NazS-9H20)

o Carbon disulfide (CS2)
e Ethanol

o Water

e Hydrochloric acid (HCI)

Procedure:

o Preparation of the dithiol intermediate:

© 2025 BenchChem. All rights reserved.

3/8

Tech Support


https://www.benchchem.com/product/b1668619?utm_src=pdf-body-img
https://www.benchchem.com/product/b1668619?utm_src=pdf-body
https://www.benchchem.com/product/b1668619?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1668619?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

o Dissolve 2,3-dichloro-6-methylquinoxaline in ethanol in a round-bottom flask equipped with
a reflux condenser.

o In a separate beaker, dissolve sodium sulfide nonahydrate in water.

o Slowly add the sodium sulfide solution to the ethanolic solution of the quinoxaline
derivative.

o Heat the mixture to reflux for 2-3 hours. The progress of the reaction can be monitored by
Thin Layer Chromatography (TLC).

o After the reaction is complete, cool the mixture to room temperature.

o Acidify the mixture with dilute hydrochloric acid to precipitate the 6-methylquinoxaline-2,3-
dithiol intermediate.

o Filter the precipitate, wash with water, and dry under vacuum.

e Formation of Chinomethionate:

[¢]

Suspend the dried dithiol intermediate in a suitable solvent such as pyridine or
dimethylformamide (DMF).

[¢]

Add carbon disulfide to the suspension.

[e]

Stir the reaction mixture at room temperature for 4-6 hours.

[e]

The product, Chinomethionate, will precipitate out of the solution.
o Filter the yellow crystalline product, wash with a small amount of cold ethanol, and dry.
Purification:

o Recrystallization from a suitable solvent system, such as a mixture of DMF and water or
toluene, can be performed to obtain high-purity Chinomethionate.

Mode of Action
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Chinomethionate's primary mode of action is the inhibition of mitochondrial respiration. It is
believed to target Complex | (NADH:ubiquinone oxidoreductase) of the electron transport
chain. This inhibition disrupts the production of ATP, leading to cellular energy depletion and
ultimately cell death in the target organism.
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Caption: Inhibition of Complex | in the electron transport chain by Chinomethionate.

Analytical Methods
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Accurate quantification and identification of Chinomethionate are crucial for research and
quality control. High-Performance Liquid Chromatography (HPLC) and Gas Chromatography
(GC) are the most common analytical techniques employed.

Experimental Protocol: Analysis by HPLC

Instrumentation:

o HPLC system with a UV detector

e C18 reverse-phase column (e.g., 4.6 mm x 250 mm, 5 yum particle size)
Mobile Phase:

« |socratic mixture of acetonitrile and water (e.g., 70:30 v/v). The exact ratio may need
optimization based on the specific column and system.

Procedure:

o Standard Preparation: Prepare a stock solution of Chinomethionate in acetonitrile (e.g., 100
pug/mL). From this, prepare a series of calibration standards by serial dilution.

o Sample Preparation: Dissolve the sample containing Chinomethionate in the mobile phase
and filter through a 0.45 um syringe filter.

o Chromatographic Conditions:

Flow Rate: 1.0 mL/min

[e]

o

Injection Volume: 20 pL

[¢]

Column Temperature: 30 °C

o

UV Detection Wavelength: 254 nm

» Analysis: Inject the standards and the sample. The concentration of Chinomethionate in the
sample is determined by comparing its peak area to the calibration curve generated from the
standards.
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Caption: General workflow for the quantitative analysis of Chinomethionate by HPLC.

 To cite this document: BenchChem. [An In-depth Technical Guide to the Synthesis and
Chemical Properties of Chinomethionate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1668619#synthesis-and-chemical-properties-of-
chinomethionate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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